Cas no 1322-17-4 (1,3-Nonanediol acetate)

1,3-Nonanediol acetate structure

Product Name:1,3-Nonanediol acetate

CAS No:1322-17-4

Molecular Formula:C₁₁H₂₂O₃

Molecular Weight:202.29058

CID:41240

PubChem ID:234237

1,3-Nonanediol acetate Properties

Names and Identifiers

- 1,3-Nonanediol acetate
- Diasmol
- Jasmonyl
- Nonane diacetate
- Hexylene glycol diacetate
- 1 3-NONANEDIOL MONOACETATE MIXTURE OF ISOMERS
- 1,3-NONANEDIOL MONOACETATE
- JASMONYL LG
- Nonan-1,3-diolmonoacetat
- Nonane-1,3-diolmonoacetate
- FEMA 2783
- jasmin acetate
- 1322-17-4
- NS00045308
- NSC33721
- NCGC00256781-01
- DSSTox_CID_27657
- 1,3-Nonanediol, monoacetate
- DSSTox_RID_82481
- DTXSID00274209
- CHEBI:149579
- CAS-1322-17-4
- CHEMBL3183178
- LMFA07010753
- FEMA No. 2783
- CC(OCCC(O)CCCCCC)=O
- Octyl crotonyl acetate
- SCHEMBL1171375
- DSSTox_GSID_47657
- 3-Hydroxynonyl acetate
- NSC-33721
- AKOS015903699
- EINECS 215-332-3
- FT-0633519
- 1,3-Nonanediol acetate;Diasmol;Jasmonyl
- Nonane-1,3-diol monoacetate
- Tox21_302555
- DB-315452
- 1,3-NONANEDIOLACETATE
- 1,3-Nonanediol monoacetate
- DB-042097
- RTYFAKSWXDNPPU-UHFFFAOYSA-N
- 1,3-NONANEDIOL ACETATE
- +Expand
- InChIKey： BHYIBCIGNQEGQH-UHFFFAOYSA-N
- Inchi： 1S/C11H22O3/c1-3-4-5-6-7-11(13)8-9-14-10(2)12/h11,13H,3-9H2,1-2H3
- SMILES： C(O)(=O)C.C(O)CC(O)CCCCCC

Computed Properties

Exact Mass: 202.15700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 9
Monoisotopic Mass: 202.157
Heavy Atom Count: 14
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 46.5A^2

Experimental Properties

LogP: 2.27090
PSA: 46.53000
Refractive Index: n20/D 1.446(lit.)
Boiling Point: 265 °C(lit.)
Flash Point: 230 °F
FEMA: 2783 | 1,3-NONANEDIOL ACETATE (MIXED ESTERS)
Color/Form: Colorless or yellowish oily liquid.
Solubility: It is dissolved in 4 volumes of 60% ethanol or 2 volumes of 70% ethanol, and soluble in oily spices. It has a strong fresh smell like jasmine, with a slight oil green herb fragrance. The aroma is powerful, and the lasting fragrance is general
Density: 0.959 g/mL at 25 °C(lit.)

1,3-Nonanediol acetate Related Literature

1. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
2. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
3. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties

Gopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
4. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
5. One-pot synthesis of corolla-shaped gold nanostructures with (110) planes†

Xiaochuan Xu,Haipeng Zhang,Bin Liu,Jianhui Yang RSC Adv., 2020,10, 8286-8290
6. Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†

Ronald P. H. Jong,Nieck E. Benes,Guido Mul RSC Adv., 2020,10, 31901-31908
7. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
8. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68
9. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
10. Iron metabolism and human ferritin heavy chain cDNA from adult brain with an elongated untranslated region: new findings and insights†

Analyst, 1998,123, 41-50

Related Categories

1322-17-4 (1,3-Nonanediol acetate) Related Products

1117-31-3(1,3-butanediol diacetate)

Recommended suppliers

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Shandong Aoyou Chemical Co,. Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.aoyouchem.com/

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk